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Compound of Interest

Compound Name: Boron oxide (B203)

Cat. No.: B074850

Essential Safety and Handling Guide for Boron
Oxide (B203)

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the safe handling and disposal of Boron oxide
(B203) in a laboratory setting. Adherence to these guidelines is essential for minimizing risks
associated with this compound. Boron oxide is a white, glassy solid used in the production of
borosilicate glass and ceramics.[1] While not flammable, it is classified as a hazardous
substance that may damage fertility or the unborn child and cause irritation to the eyes, skin,
and respiratory system.[2][3][4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or
direct contact.[1] Employers are required to provide and ensure the use of suitable PPE for
each identified hazard.[5]

» Eye Protection: Wear tightly fitting safety goggles with side-shields that conform to OSHA
regulation 29 CFR 1910.133 or European Standard EN166.[6]

» Skin and Hand Protection: Impermeable gloves, such as those tested according to EN 374,
are required to prevent skin contact.[7][8] Protective work clothing should also be worn.[8]
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» Respiratory Protection: To minimize dust inhalation, work in a well-ventilated area, preferably
using local exhaust ventilation.[1][8] If dust levels are expected to exceed exposure limits, a
NIOSH-approved air-purifying particulate filter respirator (N, R, or P95) is necessary.[5] For
significant exposures, a self-contained breathing apparatus (SCBA) may be required.[5]

Quantitative Safety Data

Key quantitative data for Boron oxide are summarized below. These values are critical for risk
assessment and ensuring a safe laboratory environment.

Parameter Value References

Occupational Exposure Limits

ACGIH TLV (TWA) 2 mg/md

OSHA PEL (Total Dust) 15 mg/m3

OSHA PEL (Respirable Dust) 5 mg/m3

Physical & Chemical

Properties
White, odorless, hygroscopic
Appearance _ [1][3](8]
solid
Melting Point 450 °C (842 °F) [4]18]
Boiling Point 1860 °C (3380 °F) [41[8]
Solubility in Water 36 g/L (at 25°C) [3114]

Standard Operating Protocol for Boron Oxide

This protocol outlines the step-by-step procedures for safely handling, storing, and disposing of
Boron oxide.

Experimental Workflow: Handling Boron Oxide
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Caption: Workflow for the safe handling and disposal of Boron oxide.
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Step 1: Preparation and Engineering Controls

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for Boron oxide.[2]

o Ensure Adequate Ventilation: Work in a well-ventilated area.[6] Use a laboratory fume hood
or local exhaust ventilation to keep airborne concentrations below permissible exposure
levels.[9]

o Prepare Work Area: Ensure the work area is clean and uncluttered. Remove any
incompatible materials, such as strong oxidizing agents or moisture sources.[5][8]

e Don PPE: Put on all required personal protective equipment as detailed above.

Step 2: Handling Procedures

e Avoid Dust Formation: Handle the material carefully to prevent the generation of dust.[6][8]
e Prevent Contact: Avoid direct contact with skin and eyes and do not breathe the dust.[7]

» Hygiene Practices: Do not eat, drink, or smoke when working with Boron oxide.[3] Wash
hands thoroughly with soap and water after handling is complete.[2][8]

Step 3: Storage

o Container: Keep the chemical in a tightly closed and properly labeled container.[2][8]

» Conditions: Store in a cool, dry, and well-ventilated place.[1][2] Because Boron oxide is
hygroscopic, it is critical to protect it from moisture.[7][8]

» Incompatibilities: Store away from strong oxidizing agents.[1][8]

Step 4: Accidental Spill Response

o Evacuate and Secure: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.[5][6]

» Containment: Prevent the spill from entering drains or water systems.[2][7]
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o Clean-up: To avoid creating dust, gently sweep or use a vacuum system equipped with a
high-efficiency particulate air (HEPA) filter.[1][8] If appropriate, moisten the material slightly to
prevent it from becoming airborne.[3]

» Disposal of Spill Debris: Place the collected material and any contaminated cleaning
supplies into a sealed, labeled container for disposal as hazardous waste.[5][8]

Step 5: Waste Disposal

» Classification: Boron oxide waste may need to be disposed of as hazardous waste.[5] Waste
generators must consult federal, state, and local regulations to ensure complete and
accurate classification.

e Procedure: Dispose of unused material and its container via a licensed waste disposal
contractor.[10] Do not allow the product to be released into the environment or enter sewer
systems.[5][6]

First Aid Measures

 Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[2]

» Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water. If irritation persists, get medical advice.[1][2]

o Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,
including under the eyelids. Remove contact lenses if present and easy to do. Seek prompt
medical attention.[1][2]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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